Cas no 1354020-91-9 ((R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
• CAS No: 1354020-91-9
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• CID: 2091683
• PubChem ID: 66569751
• Update Time: 2025-10-18

(R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
• (R)-3-(6-Ethoxy-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• G64273
• 1-Pyrrolidinecarboxylic acid, 3-[(6-ethoxy-4-pyrimidinyl)amino]-, 1,1-dimethylethyl ester, (3R)-
• 1354020-91-9
• DTXSID901116588
• TERT-BUTYL (3R)-3-[(6-ETHOXYPYRIMIDIN-4-YL)AMINO]PYRROLIDINE-1-CARBOXYLATE
• DB-247399
• AKOS025117372
• C15H24N4O3
• (R)-tert-Butyl3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate

• MDL： MFCD21098600
• Inchi： 1S/C15H24N4O3/c1-5-21-13-8-12(16-10-17-13)18-11-6-7-19(9-11)14(20)22-15(2,3)4/h8,10-11H,5-7,9H2,1-4H3,(H,16,17,18)/t11-/m1/s1
• InChI Key： WLTVDSYFDQNMGF-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C1)NC1C=C(N=CN=1)OCC)=O

Computed Properties

• Exact Mass: 308.18484064g/mol
• Monoisotopic Mass: 308.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.6Ų

Additional information on (R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate

Comprehensive Overview of (R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate (CAS No. 1354020-91-9)

(R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate (CAS No. 1354020-91-9) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a tert-butyl carbamate group and a 6-ethoxypyrimidin-4-yl moiety, making it a versatile intermediate for drug discovery. Its unique structure has garnered attention in the development of kinase inhibitors and other bioactive molecules, aligning with current trends in precision medicine and targeted therapy.

The growing interest in small-molecule therapeutics and structure-activity relationship (SAR) studies has propelled research into compounds like (R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate. Researchers frequently search for its synthetic routes, chiral purity, and applications in medicinal chemistry. Its CAS No. 1354020-91-9 is often used to track its commercial availability or regulatory status, reflecting its relevance in high-value R&D projects.

From a synthetic perspective, this compound exemplifies the importance of asymmetric synthesis and protecting group strategies. The tert-butyloxycarbonyl (Boc) group enhances solubility and stability, while the ethoxy-pyrimidine fragment offers hydrogen-bonding capabilities critical for target binding. Such features are frequently discussed in forums on drug design optimization and fragment-based lead discovery.

In the context of green chemistry, efforts to optimize the synthesis of CAS No. 1354020-91-9 using catalytic methods or biocatalysis are gaining traction. These approaches address sustainability concerns while maintaining high enantiomeric excess (ee), a key metric for chiral intermediates. Patent literature highlights its utility in protease inhibitors and G-protein-coupled receptor (GPCR) modulators, further driving demand.

Analytical characterization of (R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate typically involves HPLC, NMR, and mass spectrometry to confirm identity and purity. These techniques are essential for compliance with ICH guidelines and Good Manufacturing Practices (GMP), topics frequently queried by quality control professionals.

Beyond pharmaceuticals, this compound’s agrochemical applications are explored due to its pyrimidine scaffold, a common motif in herbicides and insect growth regulators. However, its primary focus remains in oncology and CNS drug development, where its pharmacokinetic properties are under investigation.

In summary, CAS No. 1354020-91-9 represents a strategic building block for innovators tackling drug-resistant diseases and undruggable targets. Its combination of synthetic accessibility and functional diversity ensures its continued prominence in peer-reviewed journals and industry pipelines alike.